Cas no 808118-81-2 (1,2-BENZENEDICARBONITRILE, 4-(4-PYRIDINYLTHIO)-)

• Product name: 1,2-BENZENEDICARBONITRILE, 4-(4-PYRIDINYLTHIO)-
• CAS No: 808118-81-2
• MF: C₁₃H₇N₃S
• MW: 237.28
• CID: 3179216
• PubChem ID: 66712849

1,2-BENZENEDICARBONITRILE, 4-(4-PYRIDINYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZENEDICARBONITRILE, 4-(4-PYRIDINYLTHIO)-
• 4-(Pyridin-4-ylsulfanyl)-phthalonitrile
• DB-094485
• SCHEMBL522618
• 808118-81-2
• SGMXFWSAOYUJDU-UHFFFAOYSA-N

• Inchi： InChI=1S/C13H7N3S/c14-8-10-1-2-13(7-11(10)9-15)17-12-3-5-16-6-4-12/h1-7H
• InChI Key： SGMXFWSAOYUJDU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 237.03606841Da
• Monoisotopic Mass: 237.03606841Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.8Ų